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Abstract

Demethylregelin is a naturally occurring triterpenoid that has garnered interest for its potential
therapeutic properties. This document provides a comprehensive technical guide on the
chemical structure, physicochemical properties, and known biological activities of
demethylregelin. Particular focus is given to its anti-inflammatory effects through the inhibition
of inducible nitric oxide synthase (iINOS) and subsequent nitric oxide (NO) production. This
guide includes a summary of its chemical identifiers, a compilation of its known properties, a
generalized experimental protocol for assessing its anti-inflammatory activity, and a diagram of
the implicated signaling pathway.

Chemical Structure and Identification

Demethylregelin, also known as Regelin acid, is a complex triterpene with the systematic
IUPAC name (1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-4-hydroxy-1,4a,6a,6b,9,9,12a-
heptamethyl-10-oxo0-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-2-carboxylic
acid.[1] Its chemical structure is characterized by a polycyclic framework, a carboxylic acid
group, a hydroxyl group, and multiple methyl substitutions.

Table 1: Chemical Identifiers of Demethylregelin
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Identifier Value
(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-
4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-

IUPAC Name

oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid[1]

Molecular Formula

C30H4604[1]

CAS Number

173991-81-6[1]

ChEMBL ID

CHEMBL518044[1]

PubChem CID

44559663[1]

SMILES

C[C@H]1--INVALID-LINK~-
C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)
(C)C)C)C)0">C@@HC(=0)O[1]

InChl

INChl=1S/C30H4604/c1-17-18(25(33)34)16-
23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-
27(4)12-11-22(31)26(2,3)20(27)10-13-
30(21,29)7/h8,17-18,20-21,23-24,32H,9-
16H2,1-7H3,
(H,33,34)/t17-,18+,20-,21+,23-,24-,27-,28-,29+,
30+/m0/s1[1]

InChlKey

QGMNTKNSMLYTKS-BHHXOIJISA-N[1]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of demethylregelin are not

readily available in the public domain. The following table summarizes computed properties

from the PubChem database.

Table 2: Computed Physicochemical Properties of Demethylregelin
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Property Value Source
Molecular Weight 470.7 g/mol PubChem[1]
XLogP3 5.9 PubChem|[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 470.33960994 PubChem[1]
Monoisotopic Mass 470.33960994 PubChem|[1]
Topological Polar Surface Area  74.6 A2 PubChem[1]
Heavy Atom Count 34 PubChem[1]

Biological Activity and Mechanism of Action

Demethylregelin has been identified as a triterpene with anti-inflammatory properties.[2] Its
primary reported mechanism of action is the reduction of inducible nitric oxide synthase (iNOS)
protein expression, which in turn decreases the production of nitric oxide (NO) in
lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[2] Overproduction of NO by
INOS is a key feature of the inflammatory response, and its inhibition is a common target for
anti-inflammatory drug development.

Signaling Pathway

The precise signaling pathway through which demethylregelin exerts its inhibitory effect on
INOS expression has not been fully elucidated. However, based on the known mechanisms of
LPS-induced iINOS expression in macrophages, a putative pathway can be proposed. LPS
typically activates Toll-like receptor 4 (TLR4), leading to the activation of downstream signaling
cascades, including the NF-kB and MAPK pathways, which are critical for the transcriptional
activation of the INOS gene. It is hypothesized that demethylregelin may interfere with one or
more steps in this pathway.
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Caption: Putative signaling pathway of demethylregelin's anti-inflammatory action.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and bioactivity testing of
demethylregelin are not widely published. The following is a generalized workflow for
assessing the anti-inflammatory effects of a compound like demethylregelin, based on its
known activity.

In Vitro Anti-inflammatory Assay Workflow

This workflow outlines the key steps to measure the effect of demethylregelin on LPS-induced
nitric oxide production in RAW 264.7 macrophages.
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Caption: Generalized workflow for in vitro anti-inflammatory activity assessment.

Detailed Methodologies (Generalized):

e Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%
fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.
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e Cell Plating: Cells are seeded into 96-well plates at a density of approximately 1 x 10°
cells/well and allowed to adhere overnight.

o Treatment and Stimulation: The culture medium is replaced with fresh medium containing
various concentrations of demethylregelin. After a pre-incubation period (e.g., 1 hour), cells
are stimulated with lipopolysaccharide (LPS) at a concentration of 1 pg/mL.

 Incubation: The cells are incubated for 24 hours to allow for INOS expression and nitric oxide
production.

» Nitric Oxide Measurement (Griess Assay): The concentration of nitrite (a stable product of
NO) in the cell culture supernatant is measured using the Griess reagent. A standard curve
using known concentrations of sodium nitrite is used for quantification.

o Cell Viability Assay: To ensure that the observed reduction in NO is not due to cytotoxicity, a
cell viability assay (e.g., MTT, MTS, or PrestoBlue) is performed in parallel.

o Data Analysis: The results are typically expressed as the percentage of NO production
relative to the LPS-stimulated control. ICso values can be calculated to determine the
concentration of demethylregelin that causes 50% inhibition of NO production.

Conclusion and Future Directions

Demethylregelin is a triterpenoid with documented anti-inflammatory activity, primarily through
the inhibition of INOS expression and NO production. While its basic chemical structure is well-
defined, there is a notable lack of publicly available experimental data regarding its
physicochemical properties and detailed biological mechanisms. Further research is warranted
to isolate and characterize demethylregelin in greater detail, including the elucidation of its
precise molecular targets within the inflammatory signaling cascade. Such studies would be
invaluable for assessing its full therapeutic potential and for guiding the development of novel
anti-inflammatory agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15610157#demethylregelin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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